Cas no 72411-50-8 (2-(4-Bromophenyl)-5-phenyl-2H-pyrazol-3-ylamine)

• Product Name: 2-(4-Bromophenyl)-5-phenyl-2H-pyrazol-3-ylamine
• CAS No: 72411-50-8
• MF: C₁₅H₁₂BrN₃
• MW: 314.179882049561
• MDL: MFCD04122799
• CID: 549547
• PubChem ID: 329762182
• Update Time: 2025-10-29

2-(4-Bromophenyl)-5-phenyl-2H-pyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine,1-(4-bromophenyl)-3-phenyl-
• 1-(4-bromophenyl)-3-phenyl-1H-Pyrazol-5-amine
• 2-(4-Bromo-Phenyl)-5-Phenyl-2H-Pyrazol-3-Ylamine
• 2-(4-BROMOPHENYL)-5-PHENYL-2H-PYRAZOL-3-YLAMINE,
• 2-(4-bromophenyl)-5-phenylpyrazol-3-amine
• 5-Amino-1-(4-bromophenyl)-3-phenyl-1H-pyrazole
• 1-(4-Bromophenyl)-3-phenyl-1H-pyrazol-5-ylamine
• 2-(2-CYANO-ACETYLAMINO)-4,5,6,7-TETRAHYDRO-BENZO[B]THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER
• 2-(4-bromophenyl)-5-phenyl-pyrazol-3-amine
• AKOS009476539
• BS-42342
• DTXSID90404255
• AB20791
• CS-0363622
• 72411-50-8
• 5-Amino-1-(4-bromophenyl)-3-phenyl-1H-pyrazole, 97%
• 2-(4-bromophenyl)-5-phenyl-3-pyrazolamine
• MFCD04122799
• FT-0698895
• A837519
• 2-(4-Bromophenyl)-5-phenyl-2H-pyrazol-3-ylamine
• G68791

• MDL： MFCD04122799
• Inchi： 1S/C15H12BrN3/c16-12-6-8-13(9-7-12)19-15(17)10-14(18-19)11-4-2-1-3-5-11/h1-10H,17H2
• InChI Key： QCTCKFIPUHVCIW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=CC(C2C=CC=CC=2)=N1)N

Computed Properties

• Exact Mass: 313.02100
• Monoisotopic Mass: 313.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 164-168 °C
• Boiling Point: 489.6±40.0 °C at 760 mmHg
• Flash Point: 249.9±27.3 °C
• PSA: 43.84000
• LogP: 4.46520
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(4-Bromophenyl)-5-phenyl-2H-pyrazol-3-ylamine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(4-Bromophenyl)-5-phenyl-2H-pyrazol-3-ylamine

2-(4-Bromophenyl)-5-phenyl-2H-pyrazol-3-ylamine: A Comprehensive Overview

The compound 2-(4-Bromophenyl)-5-phenyl-2H-pyrazol-3-ylamine, with the CAS number 72411-50-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this molecule is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two adjacent nitrogen atoms. The substituents on the pyrazole ring include a bromophenyl group at position 4 and a phenyl group at position 5, along with an amine group at position 3. These substituents contribute to the molecule's unique chemical properties and biological activity.

Recent studies have highlighted the potential of pyrazole derivatives as promising candidates for the development of new drugs targeting various diseases, including cancer, inflammation, and infectious diseases. The presence of the bromophenyl group in 2-(4-Bromophenyl)-5-phenyl-2H-pyrazol-3-ylamine introduces electron-withdrawing effects, which can enhance the molecule's reactivity and bioavailability. Additionally, the phenyl group at position 5 contributes to the molecule's hydrophobicity, which is crucial for its interaction with biological targets such as enzymes and receptors.

The synthesis of 2-(4-Bromophenyl)-5-phenyl-2H-pyrazol-3-ylamine typically involves a multi-step process that includes nucleophilic substitution, condensation reactions, and amine functionalization. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, one common approach involves the reaction of 4-bromophenylhydrazine with an appropriate aldehyde or ketone to form the pyrazole ring. Subsequent functionalization steps are then employed to introduce the phenyl and amine groups at specific positions on the ring.

In terms of biological activity, 2-(4-Bromophenyl)-5-phenyl-2H-pyrazol-3-ylamine has been shown to exhibit potent anti-inflammatory properties in vitro. Studies have demonstrated that this compound can inhibit key inflammatory mediators such as cyclooxygenase (COX) and nitric oxide (NO) production in macrophage cells. These findings suggest that it could be a valuable lead compound for developing novel anti-inflammatory agents.

Beyond its anti-inflammatory effects, this compound has also been investigated for its potential as an anticancer agent. Preclinical studies have revealed that 2-(4-Bromophenyl)-5-phenyl-2H-pyrazol-3-ylamine can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as Bcl-2 and caspase activation. Furthermore, its ability to inhibit tumor growth in animal models has underscored its potential as a chemotherapeutic agent.

The pharmacokinetic properties of 2-(4-Bromophenyl)-5-phenyl-2H-pyrazol-3-ylamine have also been studied extensively. Research indicates that this compound exhibits favorable absorption and distribution characteristics, making it suitable for oral administration. However, further studies are required to optimize its bioavailability and minimize potential toxicity.

In conclusion, 2-(4-Bromophenyl)-5 phen yl 2H pyrazol 3 yl amine, with its unique chemical structure and diverse biological activities, represents a promising candidate for drug development. Its ability to modulate inflammatory pathways and induce apoptosis in cancer cells highlights its potential as a therapeutic agent for various diseases. As research continues to uncover new insights into its mechanisms of action and pharmacokinetics, this compound may pave the way for innovative treatments in the near future.